Cas no 108247-27-4 (Ethyl 6,6-dimethylspiro[bicyclo[3.1.1]heptane-2,2'-oxirane]-3'-carboxylate)

• Product Name: Ethyl 6,6-dimethylspiro[bicyclo[3.1.1]heptane-2,2'-oxirane]-3'-carboxylate
• CAS No: 108247-27-4
• MF: C₁₃H₂₀O₃
• MW: 224.296104431152
• CID: 5795679
• PubChem ID: 165842431
• Update Time: 2025-10-12

Ethyl 6,6-dimethylspiro[bicyclo[3.1.1]heptane-2,2'-oxirane]-3'-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-700114
• ethyl 6,6-dimethylspiro[bicyclo[3.1.1]heptane-2,2'-oxirane]-3'-carboxylate
• 108247-27-4
• Ethyl 6,6-dimethylspiro[bicyclo[3.1.1]heptane-2,2'-oxirane]-3'-carboxylate

• Inchi： 1S/C13H20O3/c1-4-15-11(14)10-13(16-10)6-5-8-7-9(13)12(8,2)3/h8-10H,4-7H2,1-3H3
• InChI Key： BFMQYTRQZNZQRE-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OCC)C21CCC1CC2C1(C)C

Computed Properties

• Exact Mass: 224.14124450g/mol
• Monoisotopic Mass: 224.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 38.8Ų

Additional information on Ethyl 6,6-dimethylspiro[bicyclo[3.1.1]heptane-2,2'-oxirane]-3'-carboxylate

Ethyl 6,6-dimethylspiro[bicyclo[3.1.1]heptane-2,2'-oxirane]-3'-carboxylate (CAS No. 108247-27-4): A Comprehensive Overview

Ethyl 6,6-dimethylspiro[bicyclo[3.1.1]heptane-2,2'-oxirane]-3'-carboxylate, identified by its CAS number 108247-27-4, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This spirocyclic ether features a unique structural framework that has garnered attention for its potential applications in drug development and synthetic chemistry.

The molecular structure of this compound consists of a spirocyclic core, which is a key feature that distinguishes it from other organic molecules. The spirocyclic arrangement provides a rigid framework that can influence the compound's reactivity, solubility, and biological activity. Specifically, the presence of an oxirane ring (epoxide) at the 2,2' position and a carboxylate ester group at the 3' position adds functional diversity, making it a valuable scaffold for further chemical modifications.

In recent years, there has been growing interest in spirocyclic compounds due to their unique chemical properties and potential therapeutic benefits. Research has demonstrated that spirocycles can exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The specific configuration of Ethyl 6,6-dimethylspiro[bicyclo[3.1.1]heptane-2,2'-oxirane]-3'-carboxylate makes it an attractive candidate for further investigation in these areas.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The spirocyclic core can serve as a stable platform around which other functional groups can be introduced to tailor specific biological activities. For instance, researchers have explored the use of such scaffolds in the design of novel antiviral agents and kinase inhibitors. The oxirane ring, in particular, is known for its ability to undergo ring-opening reactions with nucleophiles, which can be exploited to create new derivatives with enhanced pharmacological properties.

Recent studies have also highlighted the importance of stereochemistry in spirocyclic compounds. The precise three-dimensional arrangement of atoms in Ethyl 6,6-dimethylspiro[bicyclo[3.1.1]heptane-2,2'-oxirane]-3'-carboxylate can significantly influence its interactions with biological targets. This has led to increased efforts in developing methods to control and manipulate stereochemistry during synthesis, ensuring that only the most active enantiomers are produced.

The synthesis of Ethyl 6,6-dimethylspiro[bicyclo[3.1.1]heptane-2,2'-oxirane]-3'-carboxylate presents unique challenges due to its complex structural features. However, advances in synthetic methodology have made it increasingly feasible to construct such molecules with high precision. Techniques such as organometallic chemistry and transition-metal-catalyzed reactions have been particularly useful in achieving the desired connectivity and functionalization.

In addition to its synthetic appeal, Ethyl 6,6-dimethylspiro[bicyclo[3.1.1]heptane-2,2'-oxirane]-3'-carboxylate has shown promise in preclinical studies as a lead compound for drug discovery. Its ability to modulate biological pathways suggests that it could be developed into a therapeutic agent with broad applications. For example, researchers are investigating its potential role in treating neurological disorders by targeting specific enzymes or receptors involved in these conditions.

The carboxylate ester group in Ethyl 6,6-dimethylspiro[bicyclo[3.1.1]heptane-2,2'-oxirane]-3'-carboxylate also offers opportunities for further functionalization through hydrolysis or transesterification reactions. This flexibility allows chemists to modify the compound's properties systematically, enabling the optimization of pharmacokinetic profiles and bioavailability.

The growing body of research on spirocyclic compounds underscores their importance as versatile tools in pharmaceutical chemistry. Ethyl 6,6-dimethylspiro[bicyclo[3.1.1]heptane-2,2'-oxirane]-3'-carboxylate, with its unique structural features and functional groups, is poised to play a significant role in this ongoing effort to develop novel therapeutics.